3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide

• IUPAC Name: 3-[(4-acetylphenyl)sulfamoyl]-N-(2-nitrophenyl)benzamide
• InChI: InChI=1S/C21H17N3O6S/c1-14(25)15-9-11-17(12-10-15)23-31(29,30)18-6-4-5-16(13-18)21(26)22-19-7-2-3-8-20(19)24(27)28/h2-13,23H,1H3,(H,22,26)
• InChI Key: WKSIGSRGSRPKAM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C21H17N3O6S
• Molecular Weight: 439.4 g/mol

Description

3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide, also known as ANS, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. ANS is a benzamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. In

Mechanism of Action

3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide binds to hydrophobic regions of proteins and membranes, resulting in a change in its fluorescence properties. The binding of 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide to proteins causes a shift in its fluorescence emission from 520 nm to 480 nm, which is indicative of a hydrophobic environment. The mechanism of action of 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide is based on the principle of the hydrophobic effect, which states that nonpolar molecules tend to aggregate in aqueous solutions to minimize their exposure to water.
Biochemical and Physiological Effects:
3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the aggregation of proteins and prevent the formation of amyloid fibrils. 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide has also been shown to stabilize proteins and prevent their denaturation. Additionally, 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide has been shown to interact with membranes and alter their properties.

Advantages and Limitations for Lab Experiments

3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide has several advantages for lab experiments. It is a relatively inexpensive and easy-to-use probe that can be used to study a wide range of proteins and membranes. Additionally, 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide has high sensitivity and specificity for hydrophobic regions, making it a valuable tool for studying protein-ligand interactions. However, 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide has some limitations. It can be affected by pH, temperature, and ionic strength, which can alter its fluorescence properties. Additionally, 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide can bind to non-specific sites on proteins and membranes, leading to false-positive results.

Future Directions

There are several future directions for research on 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide. One area of research is the development of new probes that can be used to study different aspects of protein folding and stability. Another area of research is the use of 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide in drug discovery, where it can be used to screen for compounds that bind to specific proteins. Additionally, 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide can be used to study the interactions between proteins and membranes in different biological systems. Finally, the use of 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide in live-cell imaging can provide valuable insights into the behavior of proteins and membranes in real-time.
Conclusion:
In conclusion, 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide is a valuable tool for studying protein folding, stability, and interactions with ligands and membranes. Its unique properties have made it a popular probe in scientific research, and its application is expected to grow in the future. While it has some limitations, 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide remains a valuable tool for studying the complex biological systems and processes. Through continued research, we can gain a deeper understanding of 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide and its potential applications in different fields of study.

Synthesis Methods

3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide can be synthesized using various methods. One of the commonly used methods is the reaction of 4-acetamidobenzenesulfonyl chloride with 2-nitroaniline in the presence of a base. The resulting product is purified and characterized using various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide has been extensively used in scientific research due to its unique properties. It has been used as a fluorescent dye to study protein folding, binding, and stability. 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide has also been used to study the conformational changes in proteins, aggregation, and amyloid formation. Additionally, 3-{[(4-acetylphenyl)amino]sulfonyl}-N-(2-nitrophenyl)benzamide has been used as a probe to study the binding of ligands to proteins and the interactions between proteins and membranes.